1-(azepan-1-yl)-2-(3-((4-nitrobenzyl)thio)-1H-indol-1-yl)ethanone

• IUPAC Name: 1-(azepan-1-yl)-2-[3-[(4-nitrophenyl)methylsulfanyl]indol-1-yl]ethanone
• InChI: InChI=1S/C23H25N3O3S/c27-23(24-13-5-1-2-6-14-24)16-25-15-22(20-7-3-4-8-21(20)25)30-17-18-9-11-19(12-10-18)26(28)29/h3-4,7-12,15H,1-2,5-6,13-14,16-17H2
• InChI Key: VAPXKJVDDZUSNO-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)CN2C=C(C3=CC=CC=C32)SCC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C23H25N3O3S
• Molecular Weight: 423.5 g/mol

Description

1-(azepan-1-yl)-2-(3-((4-nitrobenzyl)thio)-1H-indol-1-yl)ethanone is a chemical compound that has been of interest to researchers due to its potential applications in scientific research. This compound is also known as ANITIE and has been synthesized using various methods.

Scientific Research Applications

Synthesis and Characterization

• Compounds with azepane (a seven-membered saturated heterocycle) and indole (a bicyclic structure consisting of a benzene ring fused to a pyrrole ring) moieties have been synthesized and characterized. For instance, azepane isomers of certain cannabinoids and their detection methods have been developed, highlighting the importance of such compounds in forensic toxicology and pharmaceutical research (Nakajima et al., 2012).

Antimicrobial and Anticancer Activities

• Derivatives of indole, especially those linked to various functional groups, have been evaluated for their antimicrobial and anticancer activities. This includes the synthesis of specific benzodiazepine derivatives that showed promising results against certain microbial strains and cancer cell lines (Verma et al., 2015).

Pharmacological Effects

• The investigation of indole derivatives for their potential as nonsteroidal anti-inflammatory drugs (NSAIDs), with computational studies and pharmacological effects being a key area of interest. This includes the synthesis of novel compounds and their evaluation for analgesic and anti-inflammatory activities, demonstrating the therapeutic potential of indole-based structures (Kumar et al., 2022).

Chemical Synthesis and Material Science

• The synthesis and reduction of certain nitrobenzene derivatives leading to azepines highlight the versatility of these compounds in synthetic chemistry. Such processes are important for the development of new materials and chemical intermediates (Masaki et al., 1977).